Cas no 1227593-06-7 (2-(2-bromo-6-chloropyridin-4-yl)acetic acid)

• Product Name: 2-(2-bromo-6-chloropyridin-4-yl)acetic acid
• CAS No: 1227593-06-7
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 2618208
• PubChem ID: 72212840
• Update Time: 2025-11-04

2-(2-bromo-6-chloropyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-chloropyridin-4-yl)acetic acid
• AB71031
• 1227593-06-7
• (2-BROMO-6-CHLOROPYRIDIN-4-YL)ACETIC ACID
• MFCD16609403

• Inchi： 1S/C7H5BrClNO2/c8-5-1-4(3-7(11)12)2-6(9)10-5/h1-2H,3H2,(H,11,12)
• InChI Key： QAQUAAXFYAKJJC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(N=1)Cl)CC(=O)O

Computed Properties

• Exact Mass: 248.91922Da
• Monoisotopic Mass: 248.91922Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-bromo-6-chloropyridin-4-yl)acetic acid

Introduction to 2-(2-bromo-6-chloropyridin-4-yl)acetic acid (CAS No: 1227593-06-7)

2-(2-bromo-6-chloropyridin-4-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1227593-06-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyridine derivative has garnered attention due to its versatile structural features, which make it a valuable scaffold for the development of novel bioactive molecules. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, enabling diverse chemical modifications that can fine-tune its pharmacological properties.

The compound belongs to a class of heterocyclic aromatic compounds that have been extensively studied for their potential applications in medicinal chemistry. Pyridine-based structures are particularly prominent in drug discovery, owing to their ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 2-(2-bromo-6-chloropyridin-4-yl)acetic acid contributes to its unique chemical and biological profile, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinases and other enzyme-driven mechanisms have been extensively investigated. The bromo and chloro substituents in 2-(2-bromo-6-chloropyridin-4-yl)acetic acid serve as excellent handles for palladium-catalyzed cross-coupling reactions, allowing for the introduction of additional functional groups that can modulate binding affinity and selectivity. This reactivity has been leveraged in the synthesis of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

One of the most compelling aspects of 2-(2-bromo-6-chloropyridin-4-yl)acetic acid is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop derivatives with enhanced pharmacokinetic properties, including improved solubility and metabolic stability. These modifications are essential for translating promising leads into viable drug candidates. For instance, acetic acid-derived fragments are frequently incorporated into drug molecules due to their ability to form hydrogen bonds, which can strengthen interactions with biological targets.

The compound's potential extends beyond kinase inhibition. Recent studies have explored its utility in the development of antimicrobial agents. The pyridine core is known to disrupt bacterial cell membranes and interfere with essential metabolic pathways. By modifying the substituents on the pyridine ring, researchers can fine-tune the compound's spectrum of activity against Gram-positive and Gram-negative bacteria. This has led to the discovery of novel antibiotics that could address emerging antibiotic resistance challenges.

Another area where 2-(2-bromo-6-chloropyridin-4-yl)acetic acid has shown promise is in the field of neurodegenerative disease research. Pyridine derivatives have been implicated in modulating neurotransmitter systems, making them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The bromo and chloro groups provide opportunities for further derivatization, allowing chemists to design molecules that can cross the blood-brain barrier and exert therapeutic effects on neuronal tissues.

The synthesis of 2-(2-bromo-6-chloropyridin-4-yl)acetic acid typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce the bromo and chloro substituents, followed by nucleophilic aromatic substitution or other coupling reactions to achieve the desired acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, 2-(2-bromo-6-chloropyridin-4-yl)acetic acid (CAS No: 1227593-06-7) is a versatile and highly functionalized pyridine derivative with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.